5-Methylfurfural

• CAS No.: 620-02-0
• Product Name: 5-Methylfurfural
• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: 5-methylfuran-2-carbaldehyde
• Standard InChI: InChI=1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
• Standard InChIKey: OUDFNZMQXZILJD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C=O
• Canonical SMILES: CC1=CC=C(O1)C=O
• Boiling Point: 187.0 °C
• Density: d184 1.11; 1.098-1.108
• Physical Description: Colourless liquid, spicy-sweet, warm and slightly caramellic odou
• Description: 5-Methyl-2-furancarboxaldehyde, also known as 5-methyl-2-furfural or 2-formyl-5-methylfuran, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 5-Methyl-2-furancarboxaldehyde is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 5-Methyl-2-furancarboxaldehyde has been primarily detected in feces. Within the cell, 5-methyl-2-furancarboxaldehyde is primarily located in the cytoplasm. 5-Methyl-2-furancarboxaldehyde exists in all eukaryotes, ranging from yeast to humans. 5-Methyl-2-furancarboxaldehyde is an almond, burnt sugar, and caramel tasting compound that can be found in a number of food items such as red bell pepper, yellow bell pepper, orange bell pepper, and red raspberry. This makes 5-methyl-2-furancarboxaldehyde a potential biomarker for the consumption of these food products.; 5-Methyl-2-furaldehyde is an arenecarbaldehyde.
• Solubility: slightly soluble in water; soluble in oils; miscible (in ethanol)
• Synonyms: 5-Methyl-2-furaldehyde; 2-Formyl-5-methylfuran; 2-Formyl-5-methyltetrahydrofuran; 2-Methyl-5-formylfuran; 2-Methyl-5-furaldehyde; 5-Methyl-2-furaldehyde; 5-Methyl-2-furancarboxaldehyde; 5-Methyl-2-furfural; 5-Methyl-2-furfuraldehyde; 5-Methyl-2-furfu
• PubChem Compound: 12097
• Last Modified: Nov 11 2021